2-(4-Cyclohexylphenyl)pyrrolidine

• IUPAC Name: 2-(4-cyclohexylphenyl)pyrrolidine
• InChI: InChI=1S/C16H23N/c1-2-5-13(6-3-1)14-8-10-15(11-9-14)16-7-4-12-17-16/h8-11,13,16-17H,1-7,12H2
• InChI Key: CDDKGFWIDDKMTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3CCCN3
• Molecular Formula: C16H23N
• Molecular Weight: 229.36 g/mol

Description

2-(4-Cyclohexylphenyl)pyrrolidine is a chemical compound of significant interest in medicinal chemistry and drug discovery, serving as a versatile scaffold for the design and synthesis of novel bioactive molecules. The pyrrolidine ring, a saturated five-membered ring with a nitrogen atom, is a privileged structure found in numerous pharmacologically active compounds and approved therapeutics . Its incorporation into molecular frameworks is a well-established strategy to fine-tune critical properties such as potency, selectivity, and metabolic stability. This compound features a unique structure combining a hydrophobic cyclohexylphenyl group with the pyrrolidine core. Researchers utilize this and similar pyrrolidine derivatives in various applications, including the development of antimicrobial, antiviral, anticancer, and anti-inflammatory agents, as well as enzyme inhibitors . The specific stereochemistry and substitution pattern of the pyrrolidine ring can profoundly influence its mechanism of action and interaction with biological targets, making it a valuable template for structure-activity relationship (SAR) studies. Application Notes: This product is intended for research and analysis in a controlled laboratory setting. It is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic use in humans or animals.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physical Properties

The following table summarizes key structural and physical properties of 2-(4-Cyclohexylphenyl)pyrrolidine and related compounds:

Compound Name	Molecular Weight (g/mol)	Substituent(s)	Melting Point (°C)	Key Physical/Chemical Notes
2-(4-Cyclohexylphenyl)pyrrolidine	~273.4 (calculated)	Cyclohexylphenyl	Not reported	High lipophilicity due to bulky cyclohexyl group; likely low solubility in polar solvents
1-(1-Phenylcyclohexyl)pyrrolidine	~243.4 (calculated)	Phenylcyclohexyl	Not reported	Studied for self-administration and acute toxicity in animal models
N-(4-Chlorophenyl)pyrrolidine-1-carboxamide	236.69	4-Chlorophenyl	Not specified	Exhibits intermolecular hydrogen bonding; envelope conformation in crystal structure
SB269970 (5-HT7R antagonist)	380.47	3-Hydroxyphenyl sulfonyl	Not specified	Modulates cAMP/CREB signaling; enhances cognition and memory
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine derivatives	466–545	Chloro, methyl, nitro, bromo	268–287	High thermal stability; substituents influence electronic and steric properties

Key Observations:

• Lipophilicity vs. Solubility : The cyclohexyl group in 2-(4-Cyclohexylphenyl)pyrrolidine increases lipophilicity compared to analogs like N-(4-chlorophenyl)pyrrolidine-1-carboxamide, which has a polar carboxamide group . This may limit its aqueous solubility but improve blood-brain barrier penetration.
• Thermal Stability: Derivatives with aromatic substituents (e.g., 2-amino-4-(2-chloro-phenyl)pyridine) exhibit high melting points (~268–287°C), suggesting strong intermolecular interactions . The cyclohexylphenyl variant may have similar stability due to π-π stacking or van der Waals forces.

Receptor Interactions and Signaling Pathways

• SB269970 : A 5-HT7 receptor antagonist that reverses long-term depression (LTD) via cAMP/CREB pathways, enhancing cognitive function . The absence of polar groups in 2-(4-Cyclohexylphenyl)pyrrolidine may alter receptor binding compared to SB269970’s sulfonyl and hydroxyl moieties.

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 2-(4-Cyclohexylphenyl)pyrrolidine, and how can stereochemical purity be ensured?

• Methodological Answer : The synthesis typically involves palladium-catalyzed cross-coupling reactions to attach the cyclohexylphenyl group to the pyrrolidine ring. Asymmetric hydrogenation or chiral resolution (e.g., using chiral auxiliaries like (S)-proline) is critical to control stereochemistry . Post-synthesis, enantiomeric excess can be verified via chiral HPLC or polarimetry.

Q. How can researchers optimize purification protocols for 2-(4-Cyclohexylphenyl)pyrrolidine derivatives?

• Methodological Answer : Column chromatography with gradients of ethyl acetate/hexane is commonly used. For polar derivatives, reverse-phase HPLC with acetonitrile/water mixtures improves separation. Recrystallization in solvents like ethanol or dichloromethane/hexane can enhance purity .

Q. What spectroscopic techniques are most effective for structural characterization?

• Methodological Answer :

• NMR : $^1$H and $^13$C NMR confirm substitution patterns (e.g., cyclohexyl protons at δ 1.2–2.1 ppm, pyrrolidine ring protons at δ 2.5–3.5 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns.
• X-ray Crystallography : Resolves absolute stereochemistry for chiral derivatives .

Advanced Research Questions

Q. How do substituents on the phenyl ring (e.g., electron-withdrawing groups) influence the compound’s reactivity and biological activity?

• Methodological Answer : Computational studies (DFT or molecular docking) predict electronic effects. For example, trifluoromethyl groups increase metabolic stability by reducing CYP450-mediated oxidation . Experimental validation involves synthesizing derivatives with varied substituents (e.g., -F, -CF$_3$) and testing enzyme inhibition or receptor binding .

Q. What strategies resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Assay Standardization : Control variables like solvent (DMSO concentration ≤0.1%) and cell line selection.
• Meta-Analysis : Compare data across studies using tools like Prism or R. For example, discrepancies in IC$_{50}$ values may arise from differences in assay pH or temperature .

Q. How can researchers design experiments to study the compound’s interaction with enzymes like cytochrome P450?

• Methodological Answer :

• In Vitro Assays : Use liver microsomes or recombinant CYP isoforms (e.g., CYP3A4) with NADPH cofactor. Monitor metabolite formation via LC-MS.
• In Silico Modeling : Molecular dynamics simulations identify binding pockets and interaction energies .

Q. What are the challenges in scaling up asymmetric synthesis, and how can they be mitigated?

• Methodological Answer : Industrial-scale chiral synthesis often faces low enantioselectivity. Solutions include:

• Catalyst Optimization : Use Noyori-type catalysts for hydrogenation.
• Flow Chemistry : Improves reaction control and reduces byproducts .